molecular formula C10H13NS2 B8637651 Methyl (4-ethylphenyl)carbamodithioate

Methyl (4-ethylphenyl)carbamodithioate

Cat. No.: B8637651
M. Wt: 211.4 g/mol
InChI Key: JZJKHUBEFNGJSL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl (4-ethylphenyl)carbamodithioate is a useful research compound. Its molecular formula is C10H13NS2 and its molecular weight is 211.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H13NS2

Molecular Weight

211.4 g/mol

IUPAC Name

methyl N-(4-ethylphenyl)carbamodithioate

InChI

InChI=1S/C10H13NS2/c1-3-8-4-6-9(7-5-8)11-10(12)13-2/h4-7H,3H2,1-2H3,(H,11,12)

InChI Key

JZJKHUBEFNGJSL-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=C(C=C1)NC(=S)SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-ethylaniline (7.8 g) in diethyl ether (40 ml) were added carbon disulfide (6 g) and triethylamine (13 g). After stirring at room temperature for 2 hours, the precipitated crystals were collected by filtration and dried. The crystals (16 g) were dissolved in methanol (100 ml) and methyl iodide (7.6 g) was added dropwise thereto. The mixture was stirred at room temperature for 2 hours, acidified (pH =about 2) with in HCl and extracted with ethyl acetate. The organic phase was washed with water, dried over anhydrous magnesium sulfate and concentrated under reduced pressure to give a solid. The solid was treated with hexane, triturated, filtered and dried to give the desired methyl 4-ethylphenyldithiocarbamate (9.5 g, yield: 67%), m.p. 78° C.
Quantity
7.8 g
Type
reactant
Reaction Step One
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
13 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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